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Compound of Interest

Compound Name: Pyrazole N-Demethyl Sildenafil-d3

Cat. No.: B12419484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrazole N-Demethyl Sildenafil-d3 is a deuterated analog of N-desmethyl sildenafil, the

primary active metabolite of sildenafil (Viagra®). As a stable isotope-labeled internal standard,

it is a critical tool in pharmacokinetic and metabolic studies, enabling precise quantification of

sildenafil and its metabolites in complex biological matrices. This technical guide provides a

comprehensive overview of its chemical properties, analytical methodologies, and relevant

biological pathways.

Chemical and Physical Properties
The fundamental properties of Pyrazole N-Demethyl Sildenafil-d3 are summarized in the

table below, providing a ready reference for researchers.
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Property Value

CAS Number 1185044-03-4

Molecular Formula C₂₁H₂₅D₃N₆O₄S

Molecular Weight 463.57 g/mol

IUPAC Name

5-(2-ethoxy-5-((4-(methyl-d3)piperazin-1-

yl)sulfonyl)phenyl)-3-propyl-1H-pyrazolo[4,3-

d]pyrimidin-7-ol

Synonyms

Desmethylsildenafil-d3, 1-[[3-(4,7-Dihydro-7-

oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-

yl)-4-ethoxyphenyl]sulfonyl]-4-(methyl-

d3)piperazine

InChI Key ZLJVUHMTFSCAGQ-HPRDVNIFSA-N

Storage Temperature 2-8°C

Synthesis Overview
A specific, publicly available, step-by-step synthesis protocol for Pyrazole N-Demethyl
Sildenafil-d3 is not readily found in the scientific literature, likely due to the proprietary nature

of its commercial production. However, based on general principles of organic synthesis and

known methods for preparing sildenafil and its analogs, a plausible synthetic strategy can be

outlined. The synthesis would likely involve the preparation of the N-desmethyl sildenafil core,

followed by the introduction of the deuterated methyl group.

A general workflow for such a synthesis is depicted below.

Synthesis of
N-desmethyl sildenafil precursor

Introduction of deuterated
methyl group (e.g., using CD3I)

Alkylation Purification and
Characterization

Workup Final Product:
Pyrazole N-Demethyl Sildenafil-d3

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Pyrazole N-Demethyl Sildenafil-d3.
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Experimental Protocols: Quantification in Biological
Matrices
Pyrazole N-Demethyl Sildenafil-d3 is primarily used as an internal standard for the

quantification of sildenafil and its major metabolite, N-desmethyl sildenafil, in biological samples

using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a detailed,

generalized protocol based on published methods.

Sample Preparation
Accurate quantification requires efficient extraction of the analytes from the biological matrix.

Two common methods are protein precipitation and liquid-liquid extraction.

4.1.1. Protein Precipitation (PPT)

Protocol:

To 100 µL of plasma sample, add 200 µL of acetonitrile containing the internal standard

(Pyrazole N-Demethyl Sildenafil-d3).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

4.1.2. Liquid-Liquid Extraction (LLE)

Protocol:

To 500 µL of plasma sample, add the internal standard (Pyrazole N-Demethyl Sildenafil-
d3).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12419484?utm_src=pdf-body
https://www.benchchem.com/product/b12419484?utm_src=pdf-body
https://www.benchchem.com/product/b12419484?utm_src=pdf-body
https://www.benchchem.com/product/b12419484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 5 mL of an organic solvent (e.g., a mixture of diethyl ether and dichloromethane).

Vortex for 5 minutes.

Centrifuge at 4,000 rpm for 10 minutes.

Freeze the aqueous layer and transfer the organic layer to a new tube.

Evaporate the organic solvent to dryness under nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
The following table summarizes typical LC-MS/MS conditions for the analysis of sildenafil and

its metabolites.
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Parameter Typical Conditions

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 reverse-phase column (e.g., 50 x 2.1 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient Elution

A time-programmed gradient from a high

percentage of Mobile Phase A to a high

percentage of Mobile Phase B

Flow Rate 0.2 - 0.5 mL/min

Injection Volume 5 - 10 µL

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte Precursor Ion (m/z) Product Ion (m/z)

Sildenafil 475.2 283.2

N-Desmethyl Sildenafil 461.2 283.2

Pyrazole N-Demethyl

Sildenafil-d3 (IS)
464.2 283.2

The workflow for a typical bioanalytical method using LC-MS/MS is illustrated below.
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Caption: Experimental workflow for pharmacokinetic analysis using LC-MS/MS.
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Biological Context: Sildenafil's Mechanism of Action
Sildenafil, the parent compound of Pyrazole N-Demethyl Sildenafil-d3, is a potent and

selective inhibitor of phosphodiesterase type 5 (PDE5). PDE5 is an enzyme that degrades

cyclic guanosine monophosphate (cGMP). The signaling pathway involving sildenafil is crucial

for its therapeutic effects.

In the presence of nitric oxide (NO), which is released in response to sexual stimulation,

soluble guanylate cyclase (sGC) is activated, leading to an increase in intracellular cGMP

levels. cGMP, in turn, activates protein kinase G (PKG), which leads to the relaxation of smooth

muscle in the corpus cavernosum, increased blood flow, and penile erection. By inhibiting

PDE5, sildenafil prevents the breakdown of cGMP, thereby enhancing and prolonging the pro-

erectile signal.

The diagram below illustrates this key signaling pathway.
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Caption: Sildenafil inhibits PDE5, leading to increased cGMP and smooth muscle relaxation.

Conclusion
Pyrazole N-Demethyl Sildenafil-d3 is an indispensable tool for researchers in drug

metabolism and pharmacokinetics. Its use as an internal standard ensures the accuracy and

reliability of analytical methods for quantifying sildenafil and its metabolites. This guide provides

essential technical information to support its effective application in a research setting.
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To cite this document: BenchChem. [Technical Guide: Pyrazole N-Demethyl Sildenafil-d3
(CAS: 1185044-03-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419484#pyrazole-n-demethyl-sildenafil-d3-cas-
number-1185044-03-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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